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Azole Antifungals (e.g., Fluconazole,

Feature Piperazinomycin .

Voriconazole)
Drug Class | Antifungal antibiotic (lipophilic) [1] Azoles (imidazoles, triazoles, tetrazoles) [2]
Type

Origin | Status Natural product from
Streptoverticillium bacteria,;
historical/experimental compound

[1]

Mechanism of Information not available in search

Action results.

Antifungal Active against fungi and yeasts,

Spectrum "especially against Trichophyton"
[1].

Resistance Information not available (no

Status contemporary clinical use).

Synthetic drugs; widely used in clinical
practice [2]

Inhibits ergosterol synthesis by targeting the
fungal enzyme lanosterol 14a-demethylase
(Ergl11/CYP51) [2] [3].

Broad-spectrum activity against Candida,
Aspergillus, and other fungi [2] [4].

Significant and growing resistance,
particularly in C. auris and C. glabrata [2] [3].
Mechanisms include target site mutations
and enhanced drug efflux [3].
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Azole Antifungals (e.g., Fluconazole,

Feature Piperazinomycin ]
Voriconazole)
Key Not available for standard strains. MIC values vary by drug and species. New
Quantitative azole hybrids show MICs up to 100 times
Data (MIC) lower than fluconazole against resistant
strains [5].
Research Not a current focus; one early A major focus; developing new hybrids (e.g.,
Focus characterization paper [1]. with monoterpenes, piperazine) to overcome

resistance [6] [5].

Experimental Data and Protocols

While direct comparative data is unavailable, the following outlines standard experimental approaches used

to generate the kind of data you're looking for.

Determining Antifungal Potency (Minimum Inhibitory
Concentration - MIC)

e Objective: To quantify the lowest concentration of an antifungal agent that inhibits visible growth of a
microorganism.

e Standardized Protocols: Methods are established by organizations like the Clinical and
Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial
Susceptibility Testing (EUCAST) [7].

¢ Methodology: Typically uses broth microdilution in 96-well plates. A fungal inoculum is prepared
and exposed to serial dilutions of the antifungal drug. After a specified incubation period, the MIC is
determined as the lowest concentration with no visible growth [7].

Investigating Mechanism of Action

¢ Objective: To identify the biological pathway or target that a drug disrupts.
¢ Methodology for Azoles: The mechanism is well-established. It can be confirmed by:
o Sterol Analysis: Using techniques like gas chromatography-mass spectrometry (GC-MS) to
detect the depletion of ergosterol and accumulation of toxic methylated sterol precursors in
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drug-treated cells [2].
o Enzyme Inhibition Assays: Measuring the inhibition of recombinant Erg11/CYP51 enzyme
activity in the presence of the drug [5].

Mechanisms of Action and Resistance

The following diagram illustrates the well-characterized mechanism of azole antifungals and common

resistance pathways, for which piperazinomycin information is unavailable.
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Research Context and Conclusions

¢ Piperazinomycin is an Obscure, Historical Compound: The single available source is its initial
discovery paper from 1982. There is no contemporary data on its mechanism of action, efficacy
against modern fungal strains, or potential for resistance [1].

e Azoles are a Deeply Studied, Evolving Class: Research on azoles is extensive and focused on
overcoming resistance. A key modern strategy is the development of hybrid molecules, such as
piperazine-azole hybrids, which are designed to have multiple targets or enhanced potency against
resistant strains like fluconazole-resistant C. albicans [6]. This makes "piperazine-azole" a much more
relevant search term than "piperazinomycin” for current antifungal drug development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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